Cas no 1807287-25-7 (5-Cyano-2-mercaptoisonicotinic acid)

5-Cyano-2-mercaptoisonicotinic acid is a heterocyclic compound featuring both cyano and mercapto functional groups on a pyridine backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing bioactive molecules. The presence of the cyano group enhances reactivity in nucleophilic additions, while the thiol moiety allows for versatile derivatization, such as thioether formation or metal coordination. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.

5-Cyano-2-mercaptoisonicotinic acid structure

1807287-25-7 structure

Product Name:5-Cyano-2-mercaptoisonicotinic acid

CAS No:1807287-25-7

MF:C₇H₄N₂O₂S

MW:180.183859825134

CID:4904022

Update Time:2025-06-06

5-Cyano-2-mercaptoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-2-mercaptoisonicotinic acid
- Inchi： 1S/C7H4N2O2S/c8-2-4-3-9-6(12)1-5(4)7(10)11/h1,3H,(H,9,12)(H,10,11)
- InChI Key： OQZDAUFZLWOVQM-UHFFFAOYSA-N
- SMILES： S=C1C=C(C(=O)O)C(C#N)=CN1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 359
XLogP3: -0.5
Topological Polar Surface Area: 105

5-Cyano-2-mercaptoisonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029008437-250mg	5-Cyano-2-mercaptoisonicotinic acid	1807287-25-7	95%	250mg	$1078.00	2023-09-03
Alichem	A029008437-1g	5-Cyano-2-mercaptoisonicotinic acid	1807287-25-7	95%	1g	$2808.15	2023-09-03